Cas no 180181-64-0 (3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one)
3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one
- 2-Azetidinone, 3,3-dimethyl-4-(4-pyridinyl)-
-
- Inchi: 1S/C10H12N2O/c1-10(2)8(12-9(10)13)7-3-5-11-6-4-7/h3-6,8H,1-2H3,(H,12,13)
- InChI Key: KYLMCPQKMNYJGT-UHFFFAOYSA-N
- SMILES: N1C(C2C=CN=CC=2)C(C)(C)C1=O
3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D502900-5mg |
3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one |
180181-64-0 | 5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D502900-10mg |
3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one |
180181-64-0 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D502900-50mg |
3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one |
180181-64-0 | 50mg |
$ 295.00 | 2022-06-05 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2425-100MG |
3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one |
180181-64-0 | 95% | 100MG |
¥ 1,075.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2425-250MG |
3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one |
180181-64-0 | 95% | 250MG |
¥ 1,716.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2425-500MG |
3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one |
180181-64-0 | 95% | 500MG |
¥ 2,864.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2425-1G |
3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one |
180181-64-0 | 95% | 1g |
¥ 4,290.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2425-5G |
3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one |
180181-64-0 | 95% | 5g |
¥ 12,870.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2425-10G |
3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one |
180181-64-0 | 95% | 10g |
¥ 21,450.00 | 2023-04-14 | |
| Enamine | EN300-213234-0.05g |
3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one |
180181-64-0 | 95% | 0.05g |
$226.0 | 2023-07-08 |
3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one
Introduction to 3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one (CAS No. 180181-64-0) and Its Applications in Modern Chemical Biology
3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one, identified by the chemical identifier CAS No. 180181-64-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the azetidinone class, which is characterized by a five-membered ring containing a nitrogen atom and two carbon atoms. The presence of a dimethyl substituent at the 3-position and a pyridin-4-yl group at the 4-position introduces specific electronic and steric effects that make this molecule a promising candidate for further investigation in drug discovery and molecular research.
The pyridin-4-yl moiety, in particular, is a well-known pharmacophore that enhances the solubility and bioavailability of molecules, making it an attractive feature for medicinal chemists. This group is frequently incorporated into drug candidates due to its ability to interact with biological targets such as enzymes and receptors. The dimethyl substitution at the 3-position of the azetidinone ring contributes to the rigidity of the core structure, which can be advantageous for binding affinity and selectivity in biological systems.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways, making it a potential lead compound for therapeutic intervention. For instance, preliminary docking studies have indicated that it may interact with serine proteases, which are known to play roles in inflammation and cancer progression.
The synthesis of 3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyridin-4-yl group typically involves nucleophilic substitution or condensation reactions, while the dimethyl group can be incorporated through alkylation or other functionalization strategies. The synthesis route must be optimized to minimize side reactions and byproducts, which could affect downstream applications.
In the realm of chemical biology, heterocyclic compounds like 3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one are of particular interest due to their diverse biological activities. The nitrogen atom in the azetidinone ring can form hydrogen bonds with biological targets, enhancing binding affinity. Additionally, the electronic properties of the pyridin-4-yl group can modulate the reactivity of adjacent functional groups, allowing for fine-tuning of biological activity.
Current research is exploring the potential applications of 3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one in treating various diseases. For example, studies have shown that azetidinone derivatives may have antimicrobial properties by interfering with bacterial cell wall synthesis. Furthermore, the structural motif of this compound has been investigated for its potential role in modulating immune responses, suggesting therapeutic applications in autoimmune diseases.
The development of new synthetic methodologies is also a key focus area for researchers working with 3,3-dimethyl-4-(pyridin-4-y1)azetidin -2-one. Advances in green chemistry principles have led to more sustainable synthetic routes that minimize waste and energy consumption. These innovations not only improve efficiency but also align with global efforts to promote environmental responsibility in chemical research.
Another exciting aspect of this compound is its potential as a scaffold for drug design. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in high-throughput screening campaigns to identify novel lead compounds for further development.
The role of computational tools in understanding the behavior of 3,3-dimethyl -4-(pyridine -4 -y1) azetidino ne -2-one cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological targets at an atomic level. These insights are crucial for designing molecules with improved potency and selectivity.
In conclusion, 3 , 3 - dimeth yl - 4 - ( py ridine - 4 - y l ) az et idi nin - 2 - one ( CAS No . 180181 -64 -0 ) represents a fascinating compound with significant potential in chemical biology and drug discovery . Its unique structural features , coupled with recent advances in synthetic chemistry and computational biology , make it a promising candidate for further exploration . As research continues , we can expect to see more applications emerging from this versatile molecule , contributing to advancements in medicine and biotechnology.
180181-64-0 (3,3-dimethyl-4-(pyridin-4-yl)azetidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)